N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzamide

• IUPAC Name: N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)-4-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C20H23N3O5S2/c1-20(2)11-15-17(16(24)12-20)29-19(21-15)22-18(25)13-3-5-14(6-4-13)30(26,27)23-7-9-28-10-8-23/h3-6H,7-12H2,1-2H3,(H,21,22,25)
• InChI Key: FFZFRNIRBMGIRA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(=O)C1)SC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4)C
• Molecular Formula: C20H23N3O5S2
• Molecular Weight: 449.5 g/mol

Description

N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzamide is a useful research compound. Its molecular formula is C20H23N3O5S2 and its molecular weight is 449.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Novel compounds derived from benzothiazole and similar structures have been synthesized for potential use as anti-inflammatory and analgesic agents. These compounds have shown significant inhibitory activity on COX-2 enzymes, demonstrating analgesic and anti-inflammatory properties comparable to standard drugs like sodium diclofenac (Abu‐Hashem et al., 2020).

Antimicrobial and Antibacterial Properties

• Analogues of benzo[d]thiazolyl substituted pyrazol-5-ones have been designed, synthesized, and evaluated for their promising antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis. These findings underscore the potential of such compounds in the development of new antibacterial agents (Palkar et al., 2017).

Anticancer Activity

• Thieno[1,3]oxazin-4-ones and thieno[1,3]thiazin-4-ones derivatives have been investigated for their potential as inhibitors of cholesterol esterase (CEase) and acetylcholinesterase (AChE), with specific structural modifications enhancing CEase inhibition. This research indicates the role of these compounds in developing therapies for diseases associated with enzyme dysfunction (Pietsch & Gütschow, 2005).

Antioxidant and Enzyme Inhibition

• Compounds incorporating 1,3,5-triazine structural motifs, substituted with aromatic amines, dimethylamine, morpholine, and piperidine, have been evaluated for antioxidant properties and as inhibitors of enzymes like acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and tyrosinase. This research demonstrates the multifunctional activities of such derivatives in potentially treating diseases like Alzheimer's and Parkinson's due to their enzyme inhibitory capabilities (Lolak et al., 2020).